![molecular formula C8H15NO2 B052028 2-(Hydroxymethyl)cyclohexane-1-carboxamide CAS No. 116261-08-6](/img/structure/B52028.png)
2-(Hydroxymethyl)cyclohexane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Hydroxymethyl)cyclohexane-1-carboxamide is a chemical compound that has been of interest to scientific researchers due to its potential applications in the field of medicine. This compound is also known as glucosamine, which is a natural compound found in the body and is a building block for cartilage.
Scientific Research Applications
2-(Hydroxymethyl)cyclohexane-1-carboxamide has been extensively researched for its potential applications in the field of medicine. It has been shown to have anti-inflammatory properties and has been used in the treatment of osteoarthritis. Additionally, it has been studied for its potential use in the treatment of other conditions such as inflammatory bowel disease and asthma.
Mechanism of Action
The mechanism of action of 2-(Hydroxymethyl)cyclohexane-1-carboxamide is not fully understood, but it is believed to work by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes. It has also been shown to stimulate the production of collagen and proteoglycans, which are important components of cartilage.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain, improve joint mobility, and increase the production of cartilage. It has also been shown to have antioxidant properties, which may help to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(Hydroxymethyl)cyclohexane-1-carboxamide in lab experiments is its availability and ease of synthesis. It is also relatively inexpensive compared to other compounds used in the field of medicine. However, one limitation is that it can be difficult to determine the optimal dosage for use in experiments.
Future Directions
There are many potential future directions for research on 2-(Hydroxymethyl)cyclohexane-1-carboxamide. One area of interest is its potential use in the treatment of other inflammatory conditions such as rheumatoid arthritis and psoriasis. Additionally, further research is needed to fully understand its mechanism of action and to determine the optimal dosage for use in clinical trials. Finally, there is a need for research on the long-term effects of using this compound, particularly in terms of its effects on cartilage and joint health.
Synthesis Methods
The synthesis of 2-(Hydroxymethyl)cyclohexane-1-carboxamide can be achieved through the reaction of cyclohexene oxide with hydroxylamine hydrochloride, followed by reduction with sodium borohydride. This method has been widely used in the laboratory to produce this compound in high yield and purity.
properties
IUPAC Name |
2-(hydroxymethyl)cyclohexane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c9-8(11)7-4-2-1-3-6(7)5-10/h6-7,10H,1-5H2,(H2,9,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEVOZNQMEGBPOA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)CO)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.